Cas no 89522-59-8 (2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 89522-59-8
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 3280420
• PubChem ID: 13163348
• Update Time: 2025-04-21

2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 2-(4-CHLOROPHENYL)-
• 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid
• 89522-59-8
• CS-0223644
• 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylicacid
• 2-(4-chlorophenyl)triazole-4-carboxylic acid
• Z351372158
• EN300-116130
• SCHEMBL15577164
• AKOS016904594
• 877-417-7
• PDA52259
• 2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C9H6ClN3O2/c10-6-1-3-7(4-2-6)13-11-5-8(12-13)9(14)15/h1-5H,(H,14,15)
• InChI Key： SNQMLMMVRAJADL-UHFFFAOYSA-N
• SMILES： N1=CC(C(O)=O)=NN1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 223.0148541Da
• Monoisotopic Mass: 223.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 453.0±51.0 °C at 760 mmHg
• Flash Point: 227.8±30.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-chlorophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)